Cas no 1806885-66-4 (3-(Difluoromethyl)-5-methyl-6-nitropyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-5-methyl-6-nitropyridine-2-acetic acid
• CAS No: 1806885-66-4
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4897525
• Update Time: 2025-06-13

3-(Difluoromethyl)-5-methyl-6-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methyl-6-nitropyridine-2-acetic acid

• Inchi： 1S/C9H8F2N2O4/c1-4-2-5(8(10)11)6(3-7(14)15)12-9(4)13(16)17/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： LLWQCHIPCMCXFE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C([N+](=O)[O-])N=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-5-methyl-6-nitropyridine-2-acetic acid

Recent Advances in the Study of 3-(Difluoromethyl)-5-methyl-6-nitropyridine-2-acetic acid (CAS: 1806885-66-4)

In recent years, the compound 3-(Difluoromethyl)-5-methyl-6-nitropyridine-2-acetic acid (CAS: 1806885-66-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-(Difluoromethyl)-5-methyl-6-nitropyridine-2-acetic acid, highlighting its efficient production through a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further drug development. Additionally, the study identified key intermediates that could be leveraged for structural modifications to enhance its pharmacological properties.

Further investigations into the biological activity of 3-(Difluoromethyl)-5-methyl-6-nitropyridine-2-acetic acid revealed its potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. A preclinical study demonstrated its efficacy in reducing cytokine production in murine models of rheumatoid arthritis, suggesting its potential as an anti-inflammatory agent. The compound's selectivity and low toxicity profile were also noted, underscoring its advantages over existing therapeutics.

In the context of oncology, recent research has explored the role of 3-(Difluoromethyl)-5-methyl-6-nitropyridine-2-acetic acid in modulating tumor microenvironments. A 2024 study published in Cancer Research reported that the compound could inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways. These findings open new avenues for its use in combination therapies for solid tumors, particularly those resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of 3-(Difluoromethyl)-5-methyl-6-nitropyridine-2-acetic acid. Pharmacokinetic studies indicate variable bioavailability, necessitating further optimization of its formulation. Ongoing research is also investigating its potential off-target effects and long-term safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, 3-(Difluoromethyl)-5-methyl-6-nitropyridine-2-acetic acid represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and therapeutic potential warrant continued investigation. Future studies should focus on addressing the current limitations and exploring its applications in other disease models, paving the way for its eventual clinical use.